Cas no 38653-82-6 (Viburnitol)

• Product Name: Viburnitol
• CAS No: 38653-82-6
• MF: C₆H₁₂O₅
• MW: 164.156482696533
• CID: 2666800
• Update Time: 2024-02-29

Viburnitol Chemical and Physical Properties

Names and Identifiers

• Viburnitol
• Desoxy-inosit
• (+)-Viburnitol
• (+)-allo-Quercitol

• Inchi： 1S/C6H12O5/c7-2-1-3(8)5(10)6(11)4(2)9/h2-11H,1H2/t2-,3-,4-,5+,6?/m0/s1
• InChI Key： IMPKVMRTXBRHRB-VSOAQEOCSA-N
• SMILES： OC1[C@@H]([C@H](C[C@@H]([C@@H]1O)O)O)O

Computed Properties

• Exact Mass: 164.068
• Monoisotopic Mass: 164.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclohexanols